Benzoxazoles
Benzoxazoles are a class of heterocyclic compounds characterized by a benzene ring fused to an oxazole moiety. These molecules exhibit diverse structural and functional properties, making them valuable in various applications across the chemical industry. They are widely utilized as pharmaceutical intermediates due to their potential biological activities, such as antiviral, anticancer, and anti-inflammatory effects. Additionally, benzoxazoles find use in agrochemicals for pest control, serving as key components in herbicides and insecticides. Their unique electronic structure also renders them suitable for applications in organic electronics, including OLEDs (Organic Light-Emitting Diodes) and solar cells. The synthetic versatility of benzoxazoles allows for the modification of their functional groups, thereby tailoring their properties to specific requirements. Due to these multifaceted applications, benzoxazoles continue to be an important focus in both academic research and industrial development.

Structure | Chemical Name | CAS | MF |
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5-Bromo-7-methyl-1,3-benzoxazol-2-amine | 1268110-58-2 | C8H7BrN2O |
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N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-5-fluoro-1-benzothiophene-2-carboxamide | 1798484-51-1 | C21H18FN3O2S |
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7-Bromobenzo[d]oxazole-2-thiol | 1013643-09-8 | C7H4BrNOS |
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Benzoxazole, 2-[[2-(1,3-dioxolan-2-yl)ethyl]thio]- | 904552-62-1 | C12H13NO3S |
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(5-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride | 1158646-45-7 | C9H11ClN2O |
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6-Bromobenzo[d]oxazole-2-acetonitrile | 1488228-98-3 | C9H5BrN2O |
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2,5-Dimethylbenzoxazole | 5676-58-4 | C9H9NO |
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2-Chloro-6-ethoxybenzo[d]oxazole | 1804145-74-1 | C9H8ClNO2 |
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methyl 6-bromo-1,3-benzoxazole-2-carboxylate | 954239-67-9 | C9H6BrNO3 |
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5-Bromo-2-methylbenzooxazole | 5676-56-2 | C8H6BrNO |
Related Literature
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Edgar Cruz Ortiz,Friedemann Hegge RSC Adv., 2020,10, 37923-37927
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Ronghuan Liu,Hai Zhou,Zhaoning Song,Xiaohan Yang,Dingjun Wu,Zehao Song,Hao Wang,Yanfa Yan Nanoscale, 2019,11, 9302-9309
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Maria Strianese,Maria Staiano,Alessandro Capo,Gabriella Pinto,Claudio Pellecchia,Sabato D'Auria Mol. Syst. Des. Eng., 2017,2, 123-132
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Hiromichi Egami,Takafumi Ide,Yuji Kawato,Yoshitaka Hamashima Chem. Commun., 2015,51, 16675-16678
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5. Back cover
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6. Discussion
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Fatemeh Niknam,Alina Denk,Antonio Buonerba,Bernhard Rieger,Alfonso Grassi,Carmine Capacchione Catal. Sci. Technol., 2023,13, 4684-4692
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Chien-Cheng Li,Ran-Jin Lin,Hong-Ping Lin,Yu-Kai Lin,Yan-Gu Lin,Ching-Chun Chang,Li-Chyong Chen Chem. Commun., 2011,47, 1473-1475
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Michael W. Mullowney,Ryan A. McClure,Matthew T. Robey,Regan J. Thomson Nat. Prod. Rep., 2018,35, 847-878
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